N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide
Overview
Description
N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as THN-CBD and is a derivative of the natural compound cannabidiol (CBD). THN-CBD has been found to possess several unique properties that make it a promising candidate for use in scientific research.
Mechanism of Action
The mechanism of action of THN-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide is not fully understood, but it is believed to be similar to that of N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide. THN-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide is thought to interact with the endocannabinoid system in the body, which plays a role in regulating various physiological processes such as pain, mood, and appetite.
Biochemical and Physiological Effects:
THN-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide has been found to have several biochemical and physiological effects. It has been shown to have anti-inflammatory properties, which could make it useful in the treatment of various inflammatory conditions such as arthritis. THN-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide has also been found to have anticonvulsant properties, which could make it useful in the treatment of epilepsy.
Advantages and Limitations for Lab Experiments
One of the main advantages of using THN-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide in lab experiments is its unique properties. THN-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide has been found to have several properties that make it different from other compounds, which could make it useful in research. However, one of the limitations of using THN-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide is its cost. THN-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide is a relatively expensive compound, which could make it difficult to use in large-scale experiments.
Future Directions
There are several future directions for research on THN-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide. One area of research is in the development of new drugs based on THN-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide. THN-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide has been found to have several unique properties that could make it useful in the development of new drugs for various conditions. Another area of research is in the study of the mechanism of action of THN-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide. Further research is needed to fully understand how THN-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide interacts with the endocannabinoid system and other physiological processes in the body.
Synthesis Methods
The synthesis of THN-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide involves the reaction of cyclopropanesulfonamide with 2,3,4,9-tetrahydro-1H-carbazole in the presence of a catalyst. This process results in the formation of THN-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide, which can then be purified and used for further research.
Scientific Research Applications
THN-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide has been found to have several potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience. THN-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)cyclopropanesulfonamide has been found to have neuroprotective properties, which could make it useful in the treatment of various neurological disorders such as Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)cyclopropanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2S/c19-21(20,12-6-7-12)17-10-11-5-8-16-14(9-11)13-3-1-2-4-15(13)18-16/h5,8-9,12,17-18H,1-4,6-7,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAZGQQCBJNVKQP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C3=C(N2)C=CC(=C3)CNS(=O)(=O)C4CC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3-endo)-8-({5-methyl-2-[4-(methylthio)phenyl]-1,3-oxazol-4-yl}methyl)-8-azabicyclo[3.2.1]octan-3-ol](/img/structure/B5342058.png)
![methyl {4-[(3,6-dichloro-1-benzothien-2-yl)carbonyl]-1-piperazinyl}acetate](/img/structure/B5342071.png)
![4-bromo-N-(2-(4-chlorophenyl)-1-{[(2-phenylethyl)amino]carbonyl}vinyl)benzamide](/img/structure/B5342095.png)
![2-(3,5-dimethylphenoxy)-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide](/img/structure/B5342108.png)
![2-[2-(3-bromo-5-chloro-2-methoxyphenyl)vinyl]quinoline](/img/structure/B5342109.png)
![ethyl 7-methyl-5-(1-naphthyl)-2-[(5-nitro-2-furyl)methylene]-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B5342115.png)
![1-[(4-chloro-2-fluorophenyl)acetyl]piperidine](/img/structure/B5342142.png)
![[(4aS*,8aR*)-6-(2,3-difluoro-6-methoxybenzyl)octahydro-1,6-naphthyridin-4a(2H)-yl]methanol](/img/structure/B5342152.png)
![6-iodo-2-[(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]-3-phenyl-4(3H)-quinazolinone](/img/structure/B5342162.png)